Cas no 2228378-58-1 (3-(6-bromopyridin-2-yl)-3,3-difluoropropanoic acid)

• Product Name: 3-(6-bromopyridin-2-yl)-3,3-difluoropropanoic acid
• CAS No: 2228378-58-1
• MF: C₈H₆BrF₂NO₂
• MW: 266.039548397064
• CID: 5814936
• PubChem ID: 165631306
• Update Time: 2025-05-23

3-(6-bromopyridin-2-yl)-3,3-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(6-bromopyridin-2-yl)-3,3-difluoropropanoic acid
• 2228378-58-1
• EN300-1956711

• Inchi： 1S/C8H6BrF2NO2/c9-6-3-1-2-5(12-6)8(10,11)4-7(13)14/h1-3H,4H2,(H,13,14)
• InChI Key： SPVIGKRRRZFLRN-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C(CC(=O)O)(F)F)=N1

Computed Properties

• Exact Mass: 264.95500g/mol
• Monoisotopic Mass: 264.95500g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 50.2Ų

Additional information on 3-(6-bromopyridin-2-yl)-3,3-difluoropropanoic acid

Introduction to 3-(6-bromopyridin-2-yl)-3,3-difluoropropanoic acid (CAS No. 2228378-58-1)

3-(6-bromopyridin-2-yl)-3,3-difluoropropanoic acid, identified by the CAS number 2228378-58-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to a class of molecules characterized by the presence of a pyridine ring substituted with bromine and fluorine atoms, which endows it with unique electronic and steric properties. The structure also incorporates a carboxylic acid moiety, making it a versatile intermediate in the synthesis of more complex molecules.

The significance of 3-(6-bromopyridin-2-yl)-3,3-difluoropropanoic acid lies in its potential applications as a building block in drug discovery and material science. The bromine substituent on the pyridine ring provides a reactive site for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely employed in the construction of biaryl compounds. These types of compounds are prevalent in medicinal chemistry due to their role as pharmacophores in numerous therapeutic agents.

The presence of two fluorine atoms at the alpha position relative to the carboxylic acid group introduces additional electronic effects that can modulate the reactivity and binding properties of the molecule. Fluorinated compounds are known to exhibit enhanced metabolic stability, improved bioavailability, and altered pharmacokinetic profiles, making them highly desirable in drug development. The specific arrangement of fluorine atoms in 3-(6-bromopyridin-2-yl)-3,3-difluoropropanoic acid may contribute to its suitability as a precursor for designing novel therapeutics targeting various diseases.

Recent advancements in synthetic methodologies have enabled more efficient access to fluorinated pyridines, further increasing the relevance of compounds like 3-(6-bromopyridin-2-yl)-3,3-difluoropropanoic acid. For instance, transition-metal-catalyzed reactions have been optimized to facilitate the introduction of fluorine atoms with high selectivity and yield. These techniques have opened new avenues for exploring the structural space of fluorinated heterocycles, which are integral to many modern drugs.

In the realm of medicinal chemistry, 3-(6-bromopyridin-2-yl)-3,3-difluoropropanoic acid has been explored as a scaffold for developing small-molecule inhibitors. The pyridine core is a common motif in bioactive molecules, often serving as a key interaction point with biological targets such as enzymes and receptors. By modifying the substituents on the pyridine ring, researchers can fine-tune the binding affinity and selectivity of their compounds. The combination of bromine and fluorine substituents may enhance interactions with specific binding pockets while minimizing off-target effects.

One particularly interesting application of 3-(6-bromopyridin-2-yl)-3,3-difluoropropanoic acid is in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are frequently implicated in cancer and inflammatory diseases. Inhibiting aberrant kinase activity has become a major focus of drug development efforts. The structural features of 3-(6-bromopyridin-2-yl)-3,3-difluoropropanoic acid make it a promising candidate for designing potent and selective kinase inhibitors. For example, recent studies have demonstrated its utility in generating novel inhibitors targeting tyrosine kinases, which are known drivers of tumor growth and progression.

Another area where CAS No. 2228378-58-1 has shown promise is in materials science. Fluorinated pyridines are not only relevant in pharmaceuticals but also in the development of advanced materials such as organic semiconductors and liquid crystals. These materials find applications in electronic devices like OLEDs (organic light-emitting diodes) and solar cells. The electronic properties imparted by fluorine atoms can influence charge transport characteristics, making modified pyridines valuable components in next-generation materials.

The synthesis of 3-(6-bromopyridin-2-yl)-3,3-difluoropropanoic acid typically involves multi-step processes that require careful control over reaction conditions to achieve high purity and yield. Common synthetic routes include halogenation reactions to introduce bromine at the desired position on the pyridine ring, followed by fluorination strategies such as electrochemical or photochemical methods to incorporate fluorine atoms at the alpha position relative to the carboxylic acid group. Advances in catalytic systems have allowed for more sustainable approaches to these transformations.

In conclusion, CAS No 2228378 58 1 serves as an important intermediate with diverse applications across pharmaceuticals and materials science Its unique structural features including a brominated pyridine core substituted with two fluorine atoms make it a valuable tool for synthetic chemists exploring new molecular architectures